1-(3-Cyclopropylphenyl)cyclopentane-1-carboxylic acid

• Molecular Formula: C15H18O2
• Molecular Weight: 230.30 g/mol
• IUPAC Name: 1-(3-cyclopropylphenyl)cyclopentane-1-carboxylic acid
• InChI: InChI=1S/C15H18O2/c16-14(17)15(8-1-2-9-15)13-5-3-4-12(10-13)11-6-7-11/h3-5,10-11H,1-2,6-9H2,(H,16,17)
• InChI Key: PTJBKWQDBGNKNK-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)(C2=CC=CC(=C2)C3CC3)C(=O)O

Description

1-(3-Cyclopropylphenyl)cyclopentane-1-carboxylic acid is an organic compound characterized by a cyclopropyl group attached to a phenyl ring, which is further connected to a cyclopentane ring bearing a carboxylic acid group

Preparation Methods

The synthesis of 1-(3-Cyclopropylphenyl)cyclopentane-1-carboxylic acid can be achieved through several synthetic routes:

Palladium-Catalyzed Hydrocarboxylation: This method involves the hydrocarboxylation of cyclopentene using carbon monoxide and water in the presence of a palladium catalyst.

Base-Induced Ring Contraction: Another approach involves the base-induced ring contraction of 2-chlorocyclohexanone to yield methyl cyclopentanecarboxylate, which can then be hydrolyzed to produce the desired carboxylic acid.

Industrial production methods typically involve optimizing these synthetic routes to achieve higher yields and purity, often using continuous flow reactors and advanced catalytic systems.

Chemical Reactions Analysis

1-(3-Cyclopropylphenyl)cyclopentane-1-carboxylic acid undergoes various chemical reactions, including:

Oxidation: The carboxylic acid group can be oxidized to form corresponding ketones or aldehydes using strong oxidizing agents such as potassium permanganate or chromic acid.

Reduction: The compound can be reduced to its corresponding alcohol using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: The phenyl ring can undergo electrophilic aromatic substitution reactions, such as nitration, sulfonation, and halogenation, under appropriate conditions.

Common reagents and conditions used in these reactions include acids, bases, oxidizing agents, and reducing agents, with the major products being ketones, alcohols, and substituted aromatic compounds.

Scientific Research Applications

1-(3-Cyclopropylphenyl)cyclopentane-1-carboxylic acid has several scientific research applications:

Chemistry: It serves as a building block for the synthesis of more complex organic molecules and as a reagent in various organic transformations.

Biology: The compound is used in the study of biochemical pathways and as a probe to investigate enzyme-substrate interactions.

Industry: The compound is used in the synthesis of specialty chemicals and materials with unique properties.

Mechanism of Action

The mechanism of action of 1-(3-Cyclopropylphenyl)cyclopentane-1-carboxylic acid involves its interaction with specific molecular targets and pathways. The carboxylic acid group can form hydrogen bonds with active sites of enzymes, influencing their activity. The phenyl and cyclopropyl groups contribute to the compound’s binding affinity and specificity towards its targets .

Comparison with Similar Compounds

1-(3-Cyclopropylphenyl)cyclopentane-1-carboxylic acid can be compared with similar compounds such as:

Cyclopentanecarboxylic acid: This compound lacks the phenyl and cyclopropyl groups, making it less complex and with different reactivity.

1-(Trifluoromethyl)cyclopentane-1-carboxylic acid: This compound has a trifluoromethyl group instead of a cyclopropyl group, leading to different electronic and steric properties.

The uniqueness of 1-(3-Cyclopropylphenyl)cyclopentane-1-carboxylic acid lies in its combination of the cyclopropyl and phenyl groups, which impart distinct chemical and physical properties.